Cas no 117847-40-2 ((2-Iodo-6-nitrophenyl)methanol)

• Product Name: (2-Iodo-6-nitrophenyl)methanol
• CAS No: 117847-40-2
• MF: C₇H₆INO₃
• MW: 279.031914234161
• CID: 4963796
• Update Time: 2025-11-01

(2-Iodo-6-nitrophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitrobenzyl alcohol
• (2-Iodo-6-nitrophenyl)methanol

• Inchi： 1S/C7H6INO3/c8-6-2-1-3-7(9(11)12)5(6)4-10/h1-3,10H,4H2
• InChI Key： SDEOJNXWSKEXSR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.93924 g/mol
• Monoisotopic Mass: 278.93924 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66
• Molecular Weight: 279.03

Additional information on (2-Iodo-6-nitrophenyl)methanol

Chemical Profile of (2-Iodo-6-nitrophenyl)methanol (CAS No. 117847-40-2)

(2-Iodo-6-nitrophenyl)methanol, identified by its CAS number 117847-40-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a nitro and an iodo substituent on a phenyl ring with a methanol side chain, presents unique structural and chemical properties that make it valuable for various synthetic applications.

The molecular structure of (2-Iodo-6-nitrophenyl)methanol consists of a benzene ring substituted at the 2-position with an iodine atom and at the 6-position with a nitro group. The presence of these functional groups imparts distinct reactivity, making it a versatile intermediate in organic synthesis. The methanol moiety at the para position relative to the iodo substituent further enhances its utility in cross-coupling reactions and other transformations.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). Specifically, compounds containing both nitro and iodo groups are frequently employed in medicinal chemistry due to their ability to participate in diverse chemical reactions, including Suzuki-Miyaura cross-coupling, Heck reactions, and nucleophilic aromatic substitutions.

One of the most compelling aspects of (2-Iodo-6-nitrophenyl)methanol is its utility in the development of novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have demonstrated its use in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The nitro group can be reduced to an amine, providing a pathway to introduce polar functionalities that improve drug solubility and bioavailability.

The iodo substituent on the phenyl ring is particularly valuable for transition-metal-catalyzed coupling reactions. These reactions are fundamental in constructing complex molecular architectures, enabling the creation of intricate drug molecules. Recent advances in catalytic systems have further expanded the scope of applications for halogenated aryl compounds like (2-Iodo-6-nitrophenyl)methanol, making them even more accessible for medicinal chemists.

Moreover, the methanol side chain in this compound not only serves as a reactive site but also influences its solubility and metabolic stability. This feature is particularly important when designing drugs intended for oral administration or parenteral delivery. By carefully tuning the functional groups on the phenyl ring, chemists can modulate these properties to optimize pharmacokinetic profiles.

Recent research has also highlighted the role of nitroaromatic compounds in material science. The electron-withdrawing nature of the nitro group can be exploited to design materials with specific electronic properties. For example, derivatives of (2-Iodo-6-nitrophenyl)methanol have been investigated as components in organic light-emitting diodes (OLEDs) and other optoelectronic devices. These applications underscore the broad utility of this class of compounds beyond traditional pharmaceuticals.

In conclusion, (2-Iodo-6-nitrophenyl)methanol (CAS No. 117847-40-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structural features enable diverse synthetic transformations, making it a valuable building block for developing new drugs and advanced materials. As research continues to uncover new applications for halogenated aromatic compounds, the importance of intermediates like this one is likely to grow even further.